
Navigating Quality and Consistency: A Technical
Guide to Drospirenone-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Drospirenone-d4

Cat. No.: B12422316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the product specifications,

analytical methodologies, and biological context for Drospirenone-d4, a deuterated analog of

the synthetic progestin Drospirenone. This document is intended to serve as a valuable

resource for researchers and professionals engaged in drug development, pharmacology, and

quality control, ensuring the accurate and effective use of this stable isotope-labeled

compound.

Drospirenone-d4 is primarily utilized as an internal standard in quantitative analytical methods,

such as liquid chromatography-mass spectrometry (LC-MS), for the precise measurement of

Drospirenone in biological matrices.[1] Its structural similarity to Drospirenone, with the key

difference of deuterium labeling, allows it to mimic the behavior of the parent compound during

sample preparation and analysis, thereby correcting for variations and enhancing the accuracy

of quantification.

Product Specifications
The quality and consistency of Drospirenone-d4 are defined by a set of critical product

specifications. While a Certificate of Analysis (CoA) provides batch-specific results, the

following table summarizes the general product specifications available from various suppliers.
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Parameter Specification Source

Chemical Name Drospirenone-d4 LGC Standards[2][3]

CAS Number 2376035-94-6

LGC Standards[2][3], Simson

Pharma Limited,

Pharmaffiliates

Molecular Formula C₂₄H₂₆D₄O₃

LGC Standards, Sussex

Research Laboratories Inc.,

Pharmaffiliates

Molecular Weight 370.52 g/mol

LGC Standards, Sussex

Research Laboratories Inc.,

Pharmaffiliates

Purity >95% (typically by HPLC)
LGC Standards, Sussex

Research Laboratories Inc.

Isotopic Enrichment >95%
Sussex Research Laboratories

Inc.

Appearance Off-white Foam US Bio

Storage Temperature +4°C or -20°C

LGC Standards, Sussex

Research Laboratories Inc.,

US Bio

Mechanism of Action of Drospirenone
Drospirenone, the parent compound of Drospirenone-d4, is a synthetic progestin with a

pharmacological profile that closely resembles natural progesterone. Its primary mechanism of

action involves binding to and activating progesterone receptors, which in a contraceptive

context, leads to the inhibition of ovulation and alterations in the cervical mucus and

endometrium.

Beyond its progestogenic activity, Drospirenone exhibits unique anti-mineralocorticoid and anti-

androgenic properties. Its anti-mineralocorticoid activity results from its ability to antagonize

aldosterone receptors, leading to a mild diuretic effect and a reduction in water retention. The
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anti-androgenic effects are achieved by blocking androgen receptors, which can be beneficial

in managing conditions like acne and hirsutism.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Binding

Physiological Effects

Drospirenone

Progesterone
Receptor (PR)

Agonist

Mineralocorticoid
Receptor (MR)

Antagonist

Androgen
Receptor (AR)

Antagonist

Inhibition of
Ovulation

Alteration of
Cervical Mucus

Endometrial
Changes

Anti-Mineralocorticoid
Effect (Diuresis)

Anti-Androgenic
Effect

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample
Collection (e.g., Plasma)

Spiking with
Drospirenone-d4 (Internal Standard)

Sample Preparation
(e.g., Protein Precipitation, SPE)

Liquid Chromatography
(LC) Separation

Tandem Mass Spectrometry
(MS/MS) Detection

Data Analysis and
Quantification

 

Product Specifications
(General Quality Standards)

Quality Control (QC) Testing
of a Specific Batch

Defines test
parameters

Certificate of Analysis (CoA)
(Batch-Specific Results)

Generates data for

Researcher/End-User
(Ensures Suitability for Application)

Provides assurance of
quality and consistency

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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